Cas no 514800-72-7 (4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid)
514800-72-7 structure
Product Name:4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
CAS No:514800-72-7
MF:C11H8BrN3O4
MW:326.102921485901
MDL:MFCD01114903
CID:3057556
PubChem ID:840119
Update Time:2025-04-21
4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-((4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl)benzoic acid
- 4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
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- MDL: MFCD01114903
- Inchi: 1S/C11H8BrN3O4/c12-9-6-14(13-10(9)15(18)19)5-7-1-3-8(4-2-7)11(16)17/h1-4,6H,5H2,(H,16,17)
- InChI Key: VGWJEMWTFJJPLX-UHFFFAOYSA-N
- SMILES: BrC1C([N+](=O)[O-])=NN(C=1)CC1C=CC(C(=O)O)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 028260-250mg |
4-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-benzoic acid |
514800-72-7 | 95% | 250mg |
£182.00 | 2022-03-01 | |
| Fluorochem | 028260-1g |
4-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-benzoic acid |
514800-72-7 | 95% | 1g |
£363.00 | 2022-03-01 | |
| Fluorochem | 028260-5g |
4-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-benzoic acid |
514800-72-7 | 95% | 5g |
£963.00 | 2022-03-01 | |
| Chemenu | CM312654-1g |
4-((4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl)benzoic acid |
514800-72-7 | 95% | 1g |
$895 | 2023-02-02 | |
| Matrix Scientific | 208538-1g |
4-[(4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid, 95% |
514800-72-7 | 95% | 1g |
$658.00 | 2023-09-10 | |
| Chemenu | CM312654-1g |
4-((4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl)benzoic acid |
514800-72-7 | 95% | 1g |
$754 | 2021-08-18 | |
| Enamine | EN300-227618-0.05g |
4-[(4-bromo-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514800-72-7 | 95% | 0.05g |
$159.0 | 2024-06-20 | |
| Enamine | EN300-227618-0.1g |
4-[(4-bromo-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514800-72-7 | 95% | 0.1g |
$236.0 | 2024-06-20 | |
| Enamine | EN300-227618-0.25g |
4-[(4-bromo-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514800-72-7 | 95% | 0.25g |
$337.0 | 2024-06-20 | |
| Enamine | EN300-227618-0.5g |
4-[(4-bromo-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514800-72-7 | 95% | 0.5g |
$530.0 | 2024-06-20 |
4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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